Cas no 2411248-23-0 (1-oxo-2,3-dihydro-1H-isoindol-4-yl sulfurofluoridate)
1-oxo-2,3-dihydro-1H-isoindol-4-yl sulfurofluoridate Chemical and Physical Properties
Names and Identifiers
-
- 1-oxo-2,3-dihydro-1H-isoindol-4-yl sulfurofluoridate
- Z3919189611
-
- Inchi: 1S/C8H6FNO4S/c9-15(12,13)14-7-3-1-2-5-6(7)4-10-8(5)11/h1-3H,4H2,(H,10,11)
- InChI Key: ISRWACGWDYSGKK-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(OC1=CC=CC2C(NCC=21)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 363
- XLogP3: 0.9
- Topological Polar Surface Area: 80.8
1-oxo-2,3-dihydro-1H-isoindol-4-yl sulfurofluoridate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7553281-1.0g |
1-oxo-2,3-dihydro-1H-isoindol-4-yl sulfurofluoridate |
2411248-23-0 | 95.0% | 1.0g |
$0.0 | 2025-02-24 |
1-oxo-2,3-dihydro-1H-isoindol-4-yl sulfurofluoridate Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 1-oxo-2,3-dihydro-1H-isoindol-4-yl sulfurofluoridate
Introduction to 1-oxo-2,3-dihydro-1H-isoindol-4-yl sulfurofluoridate (CAS No. 2411248-23-0)
1-oxo-2,3-dihydro-1H-isoindol-4-yl sulfurofluoridate, with the CAS number 2411248-23-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindole derivatives and is characterized by its unique structural features, which include a sulfurofluoridate functional group and an oxo substituent. These characteristics make it a promising candidate for various applications, particularly in the development of new therapeutic agents.
The molecular structure of 1-oxo-2,3-dihydro-1H-isoindol-4-yl sulfurofluoridate is composed of a seven-membered ring with a fused benzene ring, forming an isoindole core. The presence of the oxo group at the 1-position and the sulfurofluoridate moiety at the 4-position imparts distinct chemical properties and reactivity to this compound. Recent studies have shown that these structural features can influence the compound's biological activity, making it a valuable subject for further investigation.
In terms of its physical properties, 1-oxo-2,3-dihydro-1H-isoindol-4-yl sulfurofluoridate is typically a solid at room temperature and exhibits moderate solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility profile is crucial for its use in various biochemical assays and drug delivery systems. Additionally, the compound's stability under different conditions, such as pH and temperature, has been evaluated to ensure its suitability for long-term storage and handling.
The biological activity of 1-oxo-2,3-dihydro-1H-isoindol-4-yl sulfurofluoridate has been extensively studied in recent years. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, preliminary research has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are known to play critical roles in cancer progression and inflammatory responses. This makes it a promising lead compound for the development of targeted therapies.
Beyond its enzymatic inhibition properties, 1-oxo-2,3-dihydro-1H-isoindol-4-yl sulfurofluoridate has also shown potential as an antioxidant and anti-inflammatory agent. Studies have indicated that it can effectively scavenge reactive oxygen species (ROS) and reduce oxidative stress in cellular models. This dual functionality could be particularly beneficial in treating conditions where both oxidative stress and inflammation are contributing factors, such as neurodegenerative diseases and cardiovascular disorders.
The pharmacokinetic profile of 1-oxo-2,3-dihydro-1H-isoindol-4-yl sulfurofluoridate has been another focus of recent research. Initial findings suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is moderate to high, which is advantageous for developing oral formulations. Furthermore, the compound's low toxicity profile in preclinical studies supports its potential for clinical translation.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-oxo-2,3-dihydro-1H-isoindol-4-yl sulfurofluoridate in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to further assess its therapeutic potential.
In addition to its therapeutic applications, 1-oxo-2,3-dihydro-1H-isoindol-4-yl sulfurofluoridate has also found use in chemical biology research as a tool compound. Its unique structure allows researchers to probe specific biological processes and pathways with high specificity and selectivity. This versatility makes it a valuable asset in both academic and industrial settings.
The synthesis of 1-o xo - 2 , 3 - dihydro - 1 H - isoindol - 4 - yl sulfurofluoridate strong > involves several well-defined steps that ensure high purity and yield. The synthetic route typically starts with the formation of the isoindole core through a condensation reaction between an appropriate amine and carboxylic acid derivative. Subsequent modifications introduce the oxo group and the sulfurofluoridate moiety through selective functional group transformations. The optimization of these synthetic steps has led to more efficient and scalable methods for producing this compound on a larger scale. p > < p >In conclusion ,< strong > 1 - oxo - 2 , 3 - dihydro - 1 H - isoindol - 4 - yl sulfurofluoridate strong > ( CAS No .< strong > 2411248 - 23 - 0 strong >) represents a promising molecule with diverse applications in medicinal chemistry , pharmaceutical research , and chemical biology . Its unique structural features , combined with its favorable biological activity , pharmacokinetic profile , and synthetic accessibility , make it an exciting candidate for further development . Ongoing research continues to uncover new insights into its potential therapeutic uses , paving the way for innovative treatments in various disease areas . p > article > response >
2411248-23-0 (1-oxo-2,3-dihydro-1H-isoindol-4-yl sulfurofluoridate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)